Cas no 1340032-76-9 (2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl- )

2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl-, is a specialized amide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a butenamide backbone substituted with an amino-functionalized tert-butyl group, offering reactivity for further functionalization. The compound’s unique steric and electronic properties make it a candidate for studying reaction mechanisms or as an intermediate in bioactive molecule development. Its stability under controlled conditions and compatibility with selective transformations enhance its utility in synthetic workflows. Researchers may explore its use in peptide mimetics or as a building block for heterocyclic frameworks. Proper handling and storage are recommended to preserve its integrity.

2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl- structure

1340032-76-9 structure

Product Name:2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl-

CAS No:1340032-76-9

MF:C₉H₁₈N₂O

MW:170.252022266388

CID:5251036

Update Time:2025-10-05

2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

- N-(2-Amino-1,1-dimethylethyl)-3-methyl-2-butenamide (ACI)
- 2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl-
- Inchi： 1S/C9H18N2O/c1-7(2)5-8(12)11-9(3,4)6-10/h5H,6,10H2,1-4H3,(H,11,12)
- InChI Key： PLFXLNHLYPLVJS-UHFFFAOYSA-N
- SMILES： O=C(NC(CN)(C)C)/C=C(\C)/C

2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-377932-1.0g	N-(1-AMINO-2-METHYLPROPAN-2-YL)-3-METHYLBUT-2-ENAMIDE	1340032-76-9	1.0g	$1068.0	2023-03-02
Enamine	EN300-377932-2.5g	N-(1-AMINO-2-METHYLPROPAN-2-YL)-3-METHYLBUT-2-ENAMIDE	1340032-76-9	2.5g	$2212.0	2023-03-02
Enamine	EN300-377932-5.0g	N-(1-AMINO-2-METHYLPROPAN-2-YL)-3-METHYLBUT-2-ENAMIDE	1340032-76-9	5.0g	$2802.0	2023-03-02
Enamine	EN300-377932-10.0g	N-(1-AMINO-2-METHYLPROPAN-2-YL)-3-METHYLBUT-2-ENAMIDE	1340032-76-9	10.0g	$3524.0	2023-03-02

2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl- Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl-

Compound CAS No. 1340032-76-9: 2-Butenamide, N-(2-amino-1,1-dimethylethyl)-3-methyl

The compound with CAS number 1340032-76-9, commonly referred to as 2-butenoic acid, specifically the derivative N-(2-amino-1,1-dimethylethyl)-3-methyl, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

Recent studies have highlighted the importance of this compound in the development of novel materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its ability to form stable amide bonds under mild conditions. This property makes it an attractive candidate for use in drug delivery systems and biocompatible polymers.

In terms of synthesis, the compound can be derived through a variety of methods, including nucleophilic acyl substitution and condensation reactions. The choice of synthesis pathway depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and environmental impact.

The structural integrity of this compound is further enhanced by its stereochemistry, which plays a crucial role in its functionality. Studies have shown that the spatial arrangement of substituents significantly influences its reactivity and stability. This has led to its application in chiral resolution techniques and asymmetric synthesis.

Moreover, this compound exhibits interesting thermal and chemical stability, making it suitable for use in high-temperature applications. Its resistance to hydrolysis under physiological conditions has also been a focal point of recent research, particularly in the context of developing long-lasting therapeutic agents.

Looking ahead, the potential for this compound in advanced materials science is immense. Its ability to form self-assembled monolayers and nanostructures has opened new avenues for applications in nanotechnology and surface chemistry. Researchers are actively exploring its use in creating stimuli-responsive materials that can adapt to environmental changes.

In conclusion, the compound CAS No. 1340032-76-9 represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it a valuable asset for both academic research and industrial development.